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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hydration kinetics of different strontium
salts. The information presented is collated from experimental studies to support research and
development in fields where the hydration characteristics of strontium compounds are critical.

Data Summary of Hydration Properties

The following table summarizes the known hydrated forms and qualitative observations on the
hydration and dehydration behavior of several strontium salts. Direct quantitative comparison of

hydration rates is challenging due to variations in experimental conditions across different
studies.
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Observations on
. . Known Hydrated .
Strontium Salt Chemical Formula E Hydration/Dehydrat
orms
ion Kinetics

The hydration to
SrCl2:6H20 is the final
product in air. The
mono- and dihydrates
are intermediate
forms.[1] Dehydration
of the hexahydrate to

SrClz-Hz20, the anhydrous form
Strontium Chloride SrCl2 SrCl2-:2H20, occurs at elevated
SrCl2-6H20 temperatures.[2] The

kinetics of these
transformations are
complex and can be
asymmetric during
hydration and

dehydration cycles.[3]
[4]

The hydration of
anhydrous SrBr: to its
monohydrate is an
exothermic reaction.
[5] The transition from
the hexahydrate to the
dihydrate occurs at
SrBrz-H20, 89°C, and the
SrBr2:6H20 anhydrous form is
obtained at 180°C.[6]

It is considered a

Strontium Bromide SrBr2

promising material for
thermochemical heat
storage due to its
favorable reaction
kinetics.[7]
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Strontium lodide Srl2

Srl2-6H20

Strontium iodide is a
deliquescent
compound, readily
absorbing moisture
from the air to form
the hexahydrate.[8]
The dehydration of the
hexahydrate can be

achieved by heating.

[9]

Strontium Hydroxide Sr(OH)2

Sr(OH)2-Hz0,
Sr(OH)2:8H20

Exists in anhydrous,
monohydrate, and
octahydrate forms.[10]
The octahydrate can
be dehydrated to the
monohydrate and
subsequently to the
oxide upon heating.
The preparation often
involves the
precipitation of
Sr(OH)z from a
solution of a soluble

strontium salt.[10]

Information on the
kinetics of hydration is

less prevalent in the

Strontium Nitrate Sr(NOs)2 Sr(NO3)2-4H20 reviewed literature
compared to halides.
It is known to form a
tetrahydrate.
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The focus of available
research is primarily
Strontium Carbonate SrCOs - on the kinetics of its
formation rather than
hydration.[11]

Experimental Protocols

The study of hydration kinetics in strontium salts typically employs the following experimental
methodologies:

1. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

» Objective: To determine the changes in mass and heat flow of a salt sample as a function of
temperature and atmosphere, providing information on dehydration and hydration
temperatures, stoichiometry of hydrates, and reaction kinetics.

o Methodology:

o A small, precisely weighed sample of the strontium salt is placed in a crucible within a
thermogravimetric analyzer.

o The sample is subjected to a controlled temperature program, which can include
isothermal segments, heating ramps, or cooling ramps.

o A controlled atmosphere with a specific relative humidity is passed over the sample. For
dehydration, a dry, inert gas (e.g., nitrogen) is used. For hydration, a gas stream with a
known water vapor partial pressure is introduced.

o The TGA instrument continuously monitors and records the mass of the sample. Mass loss
indicates dehydration, while mass gain indicates hydration.

o Simultaneously, a DSC sensor measures the heat flow to or from the sample relative to a
reference, allowing for the determination of reaction enthalpies.

o The rate of mass change ( dm/dt) provides the reaction rate at a given temperature and
humidity.
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2. Volumetric Method

+ Objective: To measure the amount of water vapor absorbed or released by a salt sample by
monitoring pressure changes in a sealed system.

o Methodology:

o A known amount of the anhydrous or partially hydrated strontium salt is placed in a reactor
vessel of a known volume.

o The reactor is connected to a water vapor source and a pressure measurement system.

o The system is evacuated to remove any non-condensable gases.

o Water vapor is introduced into the system at a controlled pressure.

o As the salt hydrates, it consumes water vapor, causing a decrease in the system pressure.

o The change in pressure over time is recorded and used to calculate the moles of water
absorbed by the salt, from which the hydration rate can be determined.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the comparative analysis of
hydration kinetics in different strontium salts.
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Comparative Hydration Kinetics Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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